Cas no 1806840-23-2 (3,4-Bis(trifluoromethyl)-5-iodobenzonitrile)

• Product Name: 3,4-Bis(trifluoromethyl)-5-iodobenzonitrile
• CAS No: 1806840-23-2
• MF: C₉H₂F₆IN
• MW: 365.013775348663
• CID: 4964795
• Update Time: 2025-10-29

3,4-Bis(trifluoromethyl)-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-iodobenzonitrile

• Inchi： 1S/C9H2F6IN/c10-8(11,12)5-1-4(3-17)2-6(16)7(5)9(13,14)15/h1-2H
• InChI Key： OZAIKPQUPSMOSL-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 364.91362 g/mol
• Monoisotopic Mass: 364.91362 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 365.01
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8

Additional information on 3,4-Bis(trifluoromethyl)-5-iodobenzonitrile

3,4-Bis(trifluoromethyl)-5-iodobenzonitrile (CAS No. 1806840-23-2): A Versatile Fluorinated Building Block for Advanced Materials

3,4-Bis(trifluoromethyl)-5-iodobenzonitrile (CAS No. 1806840-23-2) is a highly specialized fluorinated aromatic compound that has gained significant attention in pharmaceutical research, materials science, and organic synthesis. This trifluoromethyl-substituted benzonitrile derivative features unique electronic properties due to its electron-withdrawing groups, making it particularly valuable for designing advanced materials with tailored properties.

The molecular structure of 3,4-bis(trifluoromethyl)iodobenzonitrile combines three powerful functional groups: two trifluoromethyl groups at the 3- and 4-positions, an iodine atom at the 5-position, and a nitrile group attached to the benzene ring. This unique arrangement creates a compound with exceptional reactivity patterns that organic chemists can exploit for various synthetic transformations. Recent studies highlight its potential as a key intermediate in the development of novel liquid crystals, organic semiconductors, and pharmaceutical candidates.

In pharmaceutical applications, the bis(trifluoromethyl)benzonitrile scaffold has shown promise in drug discovery programs targeting metabolic disorders and inflammatory conditions. The strong electron-withdrawing nature of the trifluoromethyl groups enhances the metabolic stability of drug candidates while the iodine atom serves as an excellent handle for further functionalization through cross-coupling reactions. Researchers are particularly interested in how this fluorinated aromatic building block can improve the pharmacokinetic properties of small molecule therapeutics.

Materials scientists value 3,4-bis(trifluoromethyl)-5-iodobenzonitrile for its ability to modify the electronic properties of organic semiconductors. The compound's highly polarized aromatic system makes it suitable for creating charge-transport materials in organic electronics. Recent patents have disclosed its use in developing novel OLED materials, where the trifluoromethyl-iodo-benzonitrile structure helps achieve better electron injection and transport characteristics.

The synthetic utility of CAS 1806840-23-2 extends to its role in palladium-catalyzed cross-coupling reactions. The aryl iodide functionality readily participates in Suzuki, Sonogashira, and Heck couplings, allowing for the construction of complex molecular architectures. This reactivity, combined with the electronic effects of the bis(trifluoromethyl) groups, enables the preparation of diverse fluorinated compounds with applications ranging from agrochemicals to advanced polymers.

From a commercial perspective, 3,4-bis(trifluoromethyl)-5-iodobenzonitrile has seen growing demand in the fine chemicals market. Suppliers typically offer this high-purity fluorinated intermediate with detailed analytical data including HPLC, NMR, and mass spectrometry characterization. Current market trends show increasing interest in such multifunctional fluorinated building blocks as the pharmaceutical industry expands its exploration of fluorine-containing drug candidates.

Environmental and handling considerations for 3,4-bis(trifluoromethyl)-5-iodobenzonitrile follow standard laboratory safety protocols for iodinated aromatic compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this material. The compound's stability under various conditions makes it suitable for long-term storage when kept in appropriate containers protected from light and moisture.

Recent scientific literature highlights novel applications of 3,4-bis(trifluoromethyl)benzonitrile derivatives in supramolecular chemistry. The combination of fluorine atoms and the nitrile group creates unique intermolecular interactions that can be exploited in crystal engineering and molecular recognition systems. These developments position CAS 1806840-23-2 as a valuable tool for designing functional materials with precise molecular arrangements.

The future outlook for 3,4-bis(trifluoromethyl)-5-iodobenzonitrile appears promising as research continues to uncover new applications for polyfluorinated aromatic compounds. With the growing importance of fluorinated compounds in medicinal chemistry and materials science, this multifunctional intermediate is likely to see expanded use in both academic and industrial settings. Ongoing studies are exploring its potential in creating novel catalysts, sensors, and electronic materials that leverage its unique combination of substituents.

For researchers considering 3,4-bis(trifluoromethyl)-5-iodobenzonitrile for their projects, it's important to note that synthetic protocols have been optimized to achieve high yields in various transformations. The compound's crystalline nature facilitates purification and characterization, while its well-defined reactivity makes it particularly valuable for systematic structure-activity relationship studies in drug discovery programs.